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Compound Name: Silver-copper

CAS No.: 12249-45-5

Cat. No.: B1645152

Get Quote

For Researchers, Scientists, and Materials Development Professionals

The silver-copper (Ag-Cu) system is a classic example of a binary eutectic alloy, pivotal in

various applications ranging from electronics and brazing alloys to jewelry.[1] An understanding

of its phase diagram is crucial for controlling the microstructure and, consequently, the

mechanical, electrical, and thermal properties of Ag-Cu alloys. This guide provides a detailed

interpretation of the Ag-Cu phase diagram, methodologies for its experimental determination,

and a summary of its key quantitative features.

Interpreting the Ag-Cu Phase Diagram
The Ag-Cu phase diagram is a temperature-composition map that illustrates the stable phases

of the alloy at thermodynamic equilibrium. The system is characterized by a simple eutectic

reaction, where a single liquid phase transforms into two distinct solid phases upon cooling.

The key features of the diagram are:

Liquid (L) Phase: At high temperatures, silver and copper are completely miscible, forming a

single liquid solution.
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α-Phase (Alpha): This is a silver-rich solid solution with copper as the solute, possessing a

face-centered cubic (FCC) crystal structure.

β-Phase (Beta): This is a copper-rich solid solution with silver as the solute, which also has

an FCC crystal structure.

Liquidus Line: The line separating the fully liquid (L) phase from the two-phase regions (L + α

or L + β). Above this line, the alloy is entirely liquid.

Solidus Line: The line below which the alloy is completely solid. It separates the solid-phase

regions (α or β) from the two-phase solid/liquid regions.

Eutectic Point: The specific composition and temperature at which the liquid phase

transforms isothermally and reversibly into a mixture of two solid phases (α and β). This is an

invariant point on the diagram.[2] The eutectic reaction is represented as: L ↔ α + β.

Solvus Line: This line defines the limit of solid solubility. It shows the maximum concentration

of the solute element that can dissolve in the solid solvent phase as a function of

temperature.

Quantitative Data Summary
The critical quantitative data for the Ag-Cu system are summarized in the table below. These

values are essential for heat treatment and alloy design.
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Parameter
Temperature
(°C)

Composition
(wt. % Cu)

Composition
(wt. % Ag)

Reference

Melting Point of

Ag
960.5 0 100 [3]

Melting Point of

Cu
1084 100 0 [4]

Eutectic Point 779.1 28.1 - 28.4 71.9 - 71.6 [3][5][6]

Max. Solubility of

Cu in Ag (α)
779.1 8.8 91.2 [7][8]

Max. Solubility of

Ag in Cu (β)
779.1 92.1 7.9 [8][9]

Solubility at

700°C (Cu in Ag)
700 ~4.0 ~96.0 [10]

Solubility at

700°C (Ag in Cu)
700 ~95.0 ~5.0 [10]

Solubility at

500°C (Cu in Ag)
500 ~2.0 ~98.0 [11]

Experimental Protocols for Phase Diagram
Determination
The determination of a phase diagram like that of Ag-Cu is accomplished through various

experimental techniques that measure phase transitions as a function of temperature.[3]

1. Thermal Analysis (Differential Scanning Calorimetry - DSC / Differential Thermal Analysis -

DTA)

Principle: This is one of the most common methods.[12] It involves heating or cooling a small

sample of a specific alloy composition at a controlled rate and measuring the heat flow

(DSC) or temperature difference (DTA) between the sample and an inert reference. Phase
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transformations (like melting or solidification) are accompanied by the absorption or release

of heat, which appears as peaks or shifts in the thermal curve.

Methodology:

A series of alloys with varying compositions across the entire range (e.g., in 5 wt. %

increments) are prepared from high-purity silver and copper.

A small, known mass of each alloy is placed in a crucible (e.g., alumina or graphite) within

the DSC/DTA instrument.

The sample is heated to a temperature well above the liquidus line to ensure it is fully

molten and homogenized.

The sample is then cooled at a constant, slow rate (e.g., 5-10 °C/min).

The temperature is recorded as a function of time or heat flow.

The onset temperatures of thermal events (peaks) on the cooling curve correspond to the

liquidus and solidus (or eutectic) temperatures for that specific composition.

Plotting these transition temperatures against their respective compositions generates the

phase diagram boundaries.[13] A temperature "halt" or plateau during cooling indicates the

eutectic reaction.[12]

2. Metallography and Microscopy

Principle: This technique involves examining the microstructure of alloys that have been

heat-treated and quenched to preserve their high-temperature phase structure.

Methodology:

Samples of various compositions are heated to specific temperatures within different

phase regions of the diagram.

They are held at that temperature long enough to reach equilibrium (annealing).
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The samples are then rapidly quenched in a medium like water or brine to "freeze" the

microstructure.

The quenched samples are sectioned, ground, polished, and etched with a suitable

chemical reagent to reveal the grain boundaries and different phases.

The microstructure is then analyzed using optical microscopy or Scanning Electron

Microscopy (SEM). The number, morphology, and relative amounts of the phases present

are identified. For example, a sample quenched from the L+α region will show solid

primary α dendrites surrounded by what was the liquid phase.

This process is repeated for numerous compositions and temperatures to map out the

phase boundaries.

3. X-Ray Diffraction (XRD)

Principle: XRD is used to identify the crystal structures of the phases present in an alloy at

different temperatures. It can also be used to determine the lattice parameters of the solid

solutions, which can be correlated with composition to determine the solvus lines.

Methodology:

Similar to metallography, alloy samples are prepared, annealed at various temperatures,

and quenched.

The samples are analyzed using an X-ray diffractometer at room temperature.

The resulting diffraction pattern shows peaks corresponding to the crystallographic planes

of the phases present (e.g., α-Ag and β-Cu).

By analyzing samples quenched from just inside and just outside a phase boundary, the

location of the boundary can be determined.

For determining solvus lines, the precise shift in the diffraction peak positions for the α and

β phases can be measured. This shift is related to the change in the lattice parameter due

to the dissolved solute atoms, which can be calibrated to find the solute concentration at

the annealing temperature.
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Logical Relationships in the Ag-Cu System
The cooling of a liquid Ag-Cu alloy follows distinct pathways depending on its composition

relative to the eutectic point. The following diagram illustrates these logical sequences of phase

transformations.
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Caption: Logical workflow of phase transformations during cooling of Ag-Cu alloys.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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